N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2,6-difluorobenzenesulfonamide
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Description
N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2,6-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C14H15F2NO4S and its molecular weight is 331.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Researchers have developed novel compounds and analyzed their structural properties, often aiming to explore their potential applications in various domains. For instance, the synthesis, crystal structure, and anticancer properties of related compounds have been studied to understand their interaction with biological systems and potential utility in cancer treatment (Zhang et al., 2010). These studies provide foundational knowledge for designing compounds with optimized properties for specific applications.
Analytical and Biochemical Applications
Compounds similar to N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2,6-difluorobenzenesulfonamide have been utilized in analytical chemistry to improve methodologies for detecting and quantifying biological substances. For example, derivatives have been applied in gas-liquid chromatography for the analysis of primary sulfonamides, highlighting their role in enhancing analytical techniques (W. Vandenheuvel & V. F. Gruber, 1975).
Medicinal Chemistry and Pharmacology
The synthesis and characterization of sulfonamide molecules have been extensively researched, with a focus on their potential pharmaceutical applications. These studies often include computational analyses to predict the behavior of these compounds in biological systems, aiming at the development of new therapeutic agents (P. Murthy et al., 2018). Such research is crucial for identifying promising leads in drug discovery processes.
Environmental Science and Technology
Research into the decomposition and reaction kinetics of sulfonamide compounds in environmental contexts provides insight into their stability and potential impacts on ecosystems. This includes studies on the degradation of related compounds in water treatment processes and their interactions with environmental contaminants (U. von Gunten et al., 2010). Understanding these processes is vital for assessing the environmental safety of chemical substances.
Properties
IUPAC Name |
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2,6-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F2NO4S/c1-8-6-10(9(2)21-8)13(18)7-17-22(19,20)14-11(15)4-3-5-12(14)16/h3-6,13,17-18H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGYUPRMDABHBET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CNS(=O)(=O)C2=C(C=CC=C2F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.